1-(Furan-2-yl)-2-(3-methoxyphenyl)ethan-1-ol

• Molecular Formula: C13H14O3
• Molecular Weight: 218.25 g/mol
• IUPAC Name: 1-(furan-2-yl)-2-(3-methoxyphenyl)ethanol
• InChI: InChI=1S/C13H14O3/c1-15-11-5-2-4-10(8-11)9-12(14)13-6-3-7-16-13/h2-8,12,14H,9H2,1H3
• InChI Key: CCQFHBRVGBYYDS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CC(C2=CC=CO2)O

Description

1-(Furan-2-yl)-2-(3-methoxyphenyl)ethan-1-ol is a useful research compound. Its molecular formula is C13H14O3 and its molecular weight is 218.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

1-(Furan-2-yl)-2-(3-methoxyphenyl)ethan-1-one (20 g, 92.56 mmol) was dissolved in MeOH (200 mL), and NaBH4 (3.5 g, 92.52 mmol) was slowly added to the solution at 5° C. After the reaction was completed, the solution was quenched with H2O, and the MeOH was evaporated. The residue was extracted with EtOAc and the organic layer was washed with brine, dried over MgSO4, and evaporated to give the 1-(furan-2-yl)-2-(3-methoxyphenyl)ethan-1-ol as yellow oil: 20 g (crude yield: 98%)